Cas no 1215959-36-6 (2,4-dimethyl-1,3-thiazole-5-carbonitrile)

• Product Name: 2,4-dimethyl-1,3-thiazole-5-carbonitrile
• CAS No: 1215959-36-6
• MF: C₆H₆N₂S
• MW: 138.190239429474
• CID: 5177258
• Update Time: 2023-08-26

2,4-dimethyl-1,3-thiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethylthiazole-5-carbonitrile
• 2,4-dimethyl-1,3-thiazole-5-carbonitrile

• Inchi： 1S/C6H6N2S/c1-4-6(3-7)9-5(2)8-4/h1-2H3
• InChI Key： NYSZIQSZFWCBAH-UHFFFAOYSA-N
• SMILES： S1C(C#N)=C(C)N=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 148
• XLogP3: 1.8
• Topological Polar Surface Area: 64.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles